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Compound of Interest

Compound Name: Diethyl 2,5-Dioxahexanedioate

CAS No.: 35466-87-6

Cat. No.: B1282407

Get Quote

An In-Depth Guide to the Experimental Use of Diethyl 2,5-Dioxahexanedioate

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and

professionals in drug development on the experimental applications of Diethyl 2,5-
Dioxahexanedioate. This guide delves into its chemical properties, core applications, and

detailed, field-proven protocols, emphasizing the causality behind experimental choices to

ensure scientific integrity and reproducibility.

Introduction to Diethyl 2,5-Dioxahexanedioate
Diethyl 2,5-Dioxahexanedioate, also known as 2,5-Dioxahexanedioic Acid Diethyl Ester, is an

aliphatic ester characterized by a flexible six-carbon backbone containing two ether linkages

and terminated by two ethyl ester functional groups. Its molecular structure makes it a versatile

building block in organic synthesis and polymer chemistry. The reactivity of the terminal ester

groups allows it to readily participate in fundamental reactions such as transesterification and

hydrolysis, making it a valuable intermediate for creating more complex molecules and

polymeric materials. While its dimethyl counterpart, Dimethyl 2,5-Dioxahexanedioate, is actively
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being researched for its potential as an electrolyte solvent in next-generation lithium-ion

batteries, the principles of reactivity and application can be extended to the diethyl ester.[1][2]

Physicochemical Properties and Safety Data
A thorough understanding of the compound's properties is critical for proper handling,

experimental design, and data interpretation.

Table 1: Physicochemical Properties of Diethyl 2,5-Dioxahexanedioate

Property Value Source

CAS Number 35466-87-6 [3][4]

Molecular Formula C₈H₁₄O₆ [3][4]

Molecular Weight 206.19 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid

Inferred from Dimethyl

analogue[2][5]

Boiling Point 227°C [3][6]

Density 1.15 g/cm³ [3]

Flash Point 101.193°C [3]

Synonyms
2,5-Dioxahexanedioic Acid

Diethyl Ester
[3][6]

Safe Handling and Storage
While the Safety Data Sheet (SDS) for the closely related Dimethyl 2,5-Dioxahexanedioate

classifies it as not a hazardous substance or mixture, specific safety protocols for the diethyl

ester should be confirmed with the supplier's SDS.[7] General best practices are mandatory.

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety

glasses with side shields, and a lab coat.[8]

Ventilation: Use in a well-ventilated area or under a chemical fume hood to prevent inhalation

of vapors.[7]
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Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place

away from oxidizing agents.[2][7][8]

Spills: In case of a spill, absorb with an inert material and dispose of it according to local and

national regulations.

Core Applications & Reaction Mechanisms
The utility of Diethyl 2,5-Dioxahexanedioate stems from the reactivity of its two ester groups.

This bifunctionality is key to its primary applications.

Intermediate in Organic Synthesis
The compound serves as a key building block for introducing a flexible dioxyethane moiety into

larger molecules. Its ester groups are susceptible to nucleophilic attack, making them ideal for

reactions like transesterification, amidation, and hydrolysis to the corresponding dicarboxylic

acid.

Monomer in Polymer Chemistry
In polymer science, Diethyl 2,5-Dioxahexanedioate can be used as a monomer in

condensation polymerization reactions. By reacting with diols or diamines, it can form

polyesters and polyamides, respectively. These polymers can be tailored for specific properties

like flexibility and durability, making them suitable for various industrial applications.[2]

Experimental Protocols
The following protocols are designed as self-validating systems, with explanations for each

critical step.

Workflow for a Typical Synthesis Experiment
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Caption: General experimental workflow for synthesis using Diethyl 2,5-Dioxahexanedioate.
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Protocol 1: Transesterification with a Higher Alcohol
(e.g., 1-Butanol)
Objective: To demonstrate the reactivity of Diethyl 2,5-Dioxahexanedioate by synthesizing

Dibutyl 2,5-Dioxahexanedioate.

Causality: This reaction is an equilibrium process. To drive the reaction towards the product,

the lower-boiling ethanol byproduct is continuously removed from the reaction mixture using a

Dean-Stark apparatus. An acid catalyst is used to protonate the carbonyl oxygen, making the

carbonyl carbon more electrophilic and susceptible to nucleophilic attack by 1-butanol.

Materials:

Diethyl 2,5-Dioxahexanedioate (1 equiv.)

1-Butanol (≥ 5 equiv., acts as both reactant and solvent)

p-Toluenesulfonic acid (p-TSA) (0.05 equiv., catalyst)

Toluene (as needed for azeotropic removal of ethanol)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, Dean-Stark trap, condenser, heating mantle, magnetic stirrer

Procedure:

Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser.

Ensure all glassware is oven-dried to prevent unwanted hydrolysis.

Charging the Flask: Add Diethyl 2,5-Dioxahexanedioate, 1-butanol, and a catalytic amount

of p-TSA to the flask. Add a magnetic stir bar.
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Reaction: Heat the mixture to reflux. Ethanol, being more volatile, will form an azeotrope with

the solvent and collect in the Dean-Stark trap, driving the equilibrium forward.

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by

measuring the volume of ethanol collected. The reaction is complete when no more ethanol

is produced.

Workup:

Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent like ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (to

neutralize the acid catalyst), water, and brine.[9]

Dry the organic layer over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the solution under reduced pressure.

Purify the resulting crude product by vacuum distillation to obtain pure Dibutyl 2,5-

Dioxahexanedioate.

Analysis: Characterize the final product using ¹H NMR, ¹³C NMR, and GC-MS to confirm its

structure and purity.

Protocol 2: Base-Catalyzed Hydrolysis (Saponification)
Objective: To synthesize the parent dicarboxylic acid, 2,5-Dioxahexanedioic acid, via hydrolysis

of the diethyl ester.

Causality: This is a two-step process. First, saponification occurs where a strong base (e.g.,

KOH) attacks the electrophilic carbonyl carbon of the ester. This irreversibly forms the

potassium carboxylate salt. The second step involves acidification, which protonates the

carboxylate salt to yield the neutral dicarboxylic acid product.

Mechanism of Base-Catalyzed Hydrolysis

Caption: Mechanism of base-catalyzed ester hydrolysis (Saponification).
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Materials:

Diethyl 2,5-Dioxahexanedioate (1 equiv.)

Potassium hydroxide (KOH) (2.5 equiv.)

Ethanol/Water solution (e.g., 1:1 v/v)

Concentrated Hydrochloric Acid (HCl)

Ethyl acetate or other suitable extraction solvent

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask, condenser, pH paper, separatory funnel

Procedure:

Saponification: Dissolve KOH in the ethanol/water mixture in a round-bottom flask. Add

Diethyl 2,5-Dioxahexanedioate to the solution.

Heating: Attach a condenser and heat the mixture to reflux for 2-3 hours. The reaction is

complete when the ester layer is no longer visible.

Solvent Removal: Cool the mixture and remove the ethanol under reduced pressure.

Acidification: Cool the remaining aqueous solution in an ice bath. Slowly add concentrated

HCl with stirring until the solution is strongly acidic (pH < 2), which will precipitate the

dicarboxylic acid.

Isolation:

If a solid precipitates, collect it by vacuum filtration, wash with cold water, and dry.

If the product is an oil or remains in solution, extract the aqueous layer multiple times with

ethyl acetate.
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Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,

filter, and evaporate the solvent to yield the crude 2,5-Dioxahexanedioic acid.

Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., water or ethyl acetate/hexanes).

Analytical Characterization
Confirming the identity and purity of starting materials and products is paramount.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful

tools for structural elucidation. Spectral data for the related dimethyl ester can be found in

databases like ChemicalBook for comparison.[10]

Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for assessing the purity of the

volatile diethyl ester and for identifying byproducts in a reaction mixture.

Fourier-Transform Infrared (FTIR) Spectroscopy: Useful for monitoring the reaction by

observing the disappearance of the ester C=O stretch (around 1735-1750 cm⁻¹) and the

appearance of the carboxylic acid C=O stretch (around 1700-1725 cm⁻¹) and broad O-H

stretch (around 2500-3300 cm⁻¹).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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